Cas no 2228698-45-9 (1-(1-methoxypropyl)cyclopentylmethanamine)

• Product Name: 1-(1-methoxypropyl)cyclopentylmethanamine
• CAS No: 2228698-45-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6593162
• PubChem ID: 165686513
• Update Time: 2025-10-28

1-(1-methoxypropyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropyl)cyclopentylmethanamine
• 2228698-45-9
• EN300-1782763
• [1-(1-methoxypropyl)cyclopentyl]methanamine

• Inchi： 1S/C10H21NO/c1-3-9(12-2)10(8-11)6-4-5-7-10/h9H,3-8,11H2,1-2H3
• InChI Key： SNLHESXLJKKCOJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC)C1(CN)CCCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1-methoxypropyl)cyclopentylmethanamine

1-(1-Methoxypropyl)cyclopentylmethanamine: A Comprehensive Overview

1-(1-Methoxypropyl)cyclopentylmethanamine, also known by its CAS number 2228698-45-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclopentane ring substituted with a methanamine group and a 1-methoxypropyl chain, which contributes to its distinct chemical profile.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry, particularly for their ability to modulate biological activities. The presence of the methoxy group in the 1-methoxypropyl chain introduces additional functionality, enhancing the compound's potential for interaction with biological targets. This makes 1-(1-methoxypropyl)cyclopentylmethanamine a promising candidate for further exploration in therapeutic areas such as central nervous system disorders and inflammation.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the cyclopentane ring followed by substitution reactions to introduce the methanamine and 1-methoxypropyl groups. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for biological testing. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and purity.

In terms of biological activity, 1-(1-methoxypropyl)cyclopentylmethanamine has shown potential as a modulator of ion channels, which are critical for various physiological processes. Ion channels are integral to nerve signaling, muscle contraction, and cellular homeostasis, making them attractive targets for drug development. Preclinical studies have demonstrated that this compound can influence voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain.

The pharmacokinetic properties of 1-(1-methoxypropyl)cyclopentylmethanamine have also been investigated, revealing favorable absorption and distribution profiles. These characteristics are essential for a drug candidate to achieve effective concentrations at target sites while minimizing systemic toxicity. Furthermore, preliminary toxicological assessments indicate that the compound exhibits low acute toxicity, supporting its potential for further development.

Another area of interest lies in the compound's ability to act as a chiral template in asymmetric synthesis. The cyclopentane ring provides a rigid framework that can facilitate enantioselective reactions, which are crucial for producing enantiomerically pure compounds required in pharmaceuticals. This property underscores the versatility of 1-(1-methoxypropyl)cyclopentylmethanamine in both medicinal and synthetic chemistry.

In conclusion, 1-(1-methoxypropyl)cyclopentylmethanamine, with its CAS number 2228698-45-9, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, favorable pharmacokinetic properties, and biological activity make it a compelling candidate for further research. As advancements in chemical synthesis and biological testing continue, this compound holds promise for contributing to innovative treatments across various therapeutic areas.